Cas no 1261990-54-8 (2-Chloro-5-(4-methoxy-3-methylphenyl)phenol)

• Product Name: 2-Chloro-5-(4-methoxy-3-methylphenyl)phenol
• CAS No: 1261990-54-8
• MF: C₁₄H₁₃ClO₂
• MW: 248.704823255539
• MDL: MFCD18315574
• CID: 2621878
• PubChem ID: 53221310
• Update Time: 2025-05-25

2-Chloro-5-(4-methoxy-3-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18315574
• 2-CHLORO-5-(4-METHOXY-3-METHYLPHENYL)PHENOL
• DTXSID70685969
• 2-Chloro-5-(4-methoxy-3-methylphenyl)phenol, 95%
• 4-Chloro-4'-methoxy-3'-methyl[1,1'-biphenyl]-3-ol
• 1261990-54-8
• 2-Chloro-5-(4-methoxy-3-methylphenyl)phenol

• MDL： MFCD18315574
• Inchi： 1S/C14H13ClO2/c1-9-7-10(4-6-14(9)17-2)11-3-5-12(15)13(16)8-11/h3-8,16H,1-2H3
• InChI Key： PKVSVEFBKNFHQE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1=CC=C(C(C)=C1)OC

Computed Properties

• Exact Mass: 248.0604073Da
• Monoisotopic Mass: 248.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Chloro-5-(4-methoxy-3-methylphenyl)phenol

Recent Advances in the Study of 2-Chloro-5-(4-methoxy-3-methylphenyl)phenol (CAS: 1261990-54-8)

2-Chloro-5-(4-methoxy-3-methylphenyl)phenol (CAS: 1261990-54-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the synthesis and optimization of 2-Chloro-5-(4-methoxy-3-methylphenyl)phenol. The researchers employed a novel catalytic method to enhance the yield and purity of the compound, which is crucial for its scalability in industrial applications. The study highlighted the compound's stability under various physiological conditions, making it a promising candidate for further pharmaceutical development.

In another study, the biological activity of 2-Chloro-5-(4-methoxy-3-methylphenyl)phenol was evaluated against a panel of bacterial and fungal strains. The results demonstrated significant antimicrobial properties, particularly against drug-resistant strains of Staphylococcus aureus and Candida albicans. These findings suggest that the compound could serve as a lead structure for the development of new antimicrobial agents, addressing the growing concern of antibiotic resistance.

Further research has explored the compound's potential as an anti-inflammatory agent. In vitro and in vivo studies revealed that 2-Chloro-5-(4-methoxy-3-methylphenyl)phenol inhibits key inflammatory pathways, such as the NF-κB signaling cascade. This mechanism of action positions the compound as a potential therapeutic for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the clinical translation of 2-Chloro-5-(4-methoxy-3-methylphenyl)phenol. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further optimization to improve its absorption and distribution. Additionally, comprehensive toxicity studies are required to ensure its safety profile before advancing to clinical trials.

In conclusion, 2-Chloro-5-(4-methoxy-3-methylphenyl)phenol (CAS: 1261990-54-8) represents a versatile compound with multiple therapeutic potentials. Ongoing research is focused on addressing its pharmacokinetic limitations and expanding its applications in drug discovery. The compound's unique properties and biological activities make it a valuable subject for future studies in the chemical biology and pharmaceutical fields.